Cas no 1220032-31-4 (3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride
• CAS No: 1220032-31-4
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• CID: 4688219
• Update Time: 2025-06-13

3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-Difluorophenoxy)methyl]pyrrolidine hydrochloride
• 3-[(2,4-Difluorophenoxy)methyl]pyrrolidinehydrochloride
• 3-((2,4-Difluorophenoxy)methyl)pyrrolidine hydrochloride
• 3-(2,4-difluorophenoxymethyl)pyrrolidine hydrochloride
• 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride

• Inchi： 1S/C11H13F2NO.ClH/c12-9-1-2-11(10(13)5-9)15-7-8-3-4-14-6-8;/h1-2,5,8,14H,3-4,6-7H2;1H
• InChI Key： UGRMBVLMUVLQGL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1OCC1CNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Topological Polar Surface Area: 21.3

Additional information on 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride

Introduction to 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride (CAS No: 1220032-31-4)

3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1220032-31-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a pyrrolidine ring and difluorophenoxy substituent, contribute to its unique pharmacological profile and potential therapeutic applications.

The pyrrolidinehydrochloride moiety in the molecular structure is known for its ability to enhance the solubility and bioavailability of pharmaceutical agents. This property is particularly valuable in drug design, as it allows for more efficient absorption and distribution within the body. Additionally, the 2,4-difluorophenoxy group introduces fluorine atoms into the molecule, which are often employed in medicinal chemistry to improve metabolic stability and binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing difluorophenoxy moieties. Studies have demonstrated that such structures can exhibit inhibitory effects on various enzymatic pathways and receptor interactions, making them attractive candidates for treating a range of diseases. For instance, research has shown that derivatives of the difluorophenoxy group can modulate inflammatory responses and neurotransmitter systems, which are implicated in conditions such as pain syndromes, neurodegenerative disorders, and autoimmune diseases.

The pyrrolidine ring is another key structural feature that contributes to the biological activity of 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride. Pyrrolidine derivatives are well-documented for their role in drug development due to their ability to interact with biological targets in a manner that enhances binding affinity and selectivity. This structural motif has been successfully incorporated into numerous pharmacologically active compounds, including those targeting central nervous system disorders and cardiovascular diseases. The presence of both the pyrrolidinehydrochloride and difluorophenoxy groups in this compound suggests that it may possess multiple mechanisms of action, potentially increasing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride with greater accuracy. These tools allow for the rapid screening of large libraries of molecules to identify those with high binding affinity to specific targets. By leveraging these technologies, scientists have been able to design more effective drug candidates with improved pharmacokinetic properties. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process, making compounds like this one more accessible for clinical development.

The synthesis of 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in building the desired framework. The successful synthesis of this compound underscores the progress made in synthetic organic chemistry over recent decades, which has opened up new possibilities for developing innovative therapeutics.

As research continues to uncover new applications for 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride, its potential as a therapeutic agent remains promising. Ongoing studies are focused on evaluating its efficacy in preclinical models and identifying optimal dosing regimens for various indications. The compound's unique structural features make it a versatile tool for medicinal chemists seeking to develop novel treatments for complex diseases. With further investigation and development, 3-(2,4-Difluorophenoxy)methylpyrrolidinehydrochloride could emerge as a valuable addition to the pharmaceutical arsenal.

The broader significance of this compound lies in its contribution to the advancement of drug discovery science. By providing insights into structure-activity relationships and highlighting new pharmacological targets, molecules like this one help pave the way for future innovations in medicine. The collaborative efforts of chemists, biologists, and clinicians are essential in translating basic research findings into tangible therapeutic benefits for patients worldwide.